Cas no 56599-84-9 (METHYL OCTADECANOATE-13C18)
METHYL OCTADECANOATE-13C18 structure
Product Name:METHYL OCTADECANOATE-13C18
CAS No:56599-84-9
MF:C19H38O2
MW:298.503826618195
CID:2832323
PubChem ID:71309088
Update Time:2024-03-01
METHYL OCTADECANOATE-13C18 Chemical and Physical Properties
Names and Identifiers
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- METHYL OCTADECANOATE-13C18
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- Inchi： 1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3
- InChI Key： HPEUJPJOZXNMSJ-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCCCC(OC)=O
Computed Properties
- Exact Mass: 316.34756749g/mol
- Monoisotopic Mass: 316.34756749g/mol
- Isotope Atom Count: 18
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 17
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 26.3Ų
METHYL OCTADECANOATE-13C18 Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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